Cas no 1251691-70-9 (N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide structure
1251691-70-9 structure
Product Name:N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
CAS No:1251691-70-9
MF:C18H15N3O3S
MW:353.395002603531
CID:6242595
PubChem ID:49677700
Update Time:2024-01-13

N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
    • N-(3-acetylphenyl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
    • 1251691-70-9
    • CHEMBL3439664
    • VU0528139-1
    • N-(3-acetylphenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
    • AKOS024527517
    • N-(3-acetylphenyl)-2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
    • F5913-0288
    • Inchi: 1S/C18H15N3O3S/c1-12(22)13-4-2-5-14(8-13)20-17(23)10-21-11-19-15(9-18(21)24)16-6-3-7-25-16/h2-9,11H,10H2,1H3,(H,20,23)
    • InChI Key: LCDXATLVUYHFLR-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC(N(C=N1)CC(NC1C=CC=C(C(C)=O)C=1)=O)=O

Computed Properties

  • Exact Mass: 353.08341252g/mol
  • Monoisotopic Mass: 353.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 107Ų

N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Pricemore >>

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N-(3-acetylphenyl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Related Literature

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